Diethyl 4-(4-fluorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C29H30FNO6
• Molecular Weight: 507.5 g/mol
• IUPAC Name: diethyl 4-(4-fluorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C29H30FNO6/c1-5-36-28(33)23-16(3)31-22-15-21(17-9-13-20(35-4)14-10-17)25(29(34)37-6-2)27(32)26(22)24(23)18-7-11-19(30)12-8-18/h7-14,21,24-25,31H,5-6,15H2,1-4H3
• InChI Key: VDMWEWFYRDKIDZ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=C(C=C3)F)C4=CC=C(C=C4)OC

Description

Diethyl 4-(4-fluorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, also known as fluoro-DMH or Ro 15-4513, is a chemical compound that has shown promising results in scientific research applications. It is a member of the quinoline family and has a complex molecular structure.

Mechanism of Action

The mechanism of action of Diethyl 4-(4-fluorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate involves the inhibition of specific enzymes and signaling pathways in the body. It has been found to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the breakdown of extracellular matrix proteins. This inhibition leads to a reduction in cancer cell invasion and metastasis. Fluoro-DMH has also been shown to inhibit the activity of the NF-κB signaling pathway, which plays a role in inflammation and cancer progression.
Biochemical and Physiological Effects:
Fluoro-DMH has been found to have several biochemical and physiological effects in the body. It has been shown to reduce the levels of reactive oxygen species and pro-inflammatory cytokines, which are involved in the development of several diseases. Additionally, Diethyl 4-(4-fluorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been found to induce apoptosis, or programmed cell death, in cancer cells. This effect is mediated through the inhibition of specific signaling pathways and the activation of pro-apoptotic proteins.

Advantages and Limitations for Lab Experiments

Fluoro-DMH has several advantages for use in lab experiments. It has a high potency and specificity for its target enzymes and signaling pathways, making it an effective tool for studying these processes. Additionally, it has a relatively low toxicity and is well-tolerated in animal models. However, the complex synthesis method and high cost of Diethyl 4-(4-fluorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate may limit its widespread use in research.

Future Directions

There are several future directions for the study of Diethyl 4-(4-fluorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One direction is the investigation of its potential as a therapeutic agent in the treatment of other diseases, such as Alzheimer's disease and multiple sclerosis. Another direction is the development of more efficient and cost-effective synthesis methods for Diethyl 4-(4-fluorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. Additionally, the development of new analogs and derivatives of Diethyl 4-(4-fluorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate may lead to the discovery of more potent and selective compounds with therapeutic potential.

Synthesis Methods

The synthesis method of Diethyl 4-(4-fluorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate involves the reaction of 4-fluoroaniline, 4-methoxybenzaldehyde, and diethyl malonate in the presence of a base catalyst. The resulting intermediate is then subjected to a series of reactions, including reduction, cyclization, and esterification, to obtain the final product. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

Fluoro-DMH has been extensively studied for its potential as a therapeutic agent in the treatment of several diseases, including cancer, neurological disorders, and inflammation. It has been found to exhibit anticancer activity by inhibiting the growth and proliferation of cancer cells. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, Diethyl 4-(4-fluorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been investigated for its potential in the treatment of inflammatory bowel disease.